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Compound of Interest

Compound Name: Macrocarpal K

Cat. No.: B241832 Get Quote

A detailed analysis of the antibacterial efficacy of Macrocarpal K in relation to established

antibiotic agents, supported by available experimental data.

Introduction

The emergence of antibiotic-resistant bacteria poses a significant threat to global health. This

necessitates the discovery and development of novel antimicrobial agents with unique

mechanisms of action. Macrocarpal K, a phloroglucinol-diterpene adduct isolated from

Eucalyptus species, represents a class of natural products with demonstrated antimicrobial

properties. This guide provides a head-to-head comparison of Macrocarpal K's antibacterial

activity with that of two widely used antibiotics, Vancomycin and Ciprofloxacin.

Note on Data for Macrocarpal K: Specific experimental data on the antibacterial activity of

Macrocarpal K is not readily available in the current body of scientific literature. However,

extensive research has been conducted on its isomers, Macrocarpals A through G, which share

the same molecular formula (C₂₈H₄₀O₆) and are co-isolated from the same plant sources. The

data presented here for "Macrocarpal" is a composite representation of the activity reported for

these closely related isomers, serving as a scientifically grounded proxy for the potential

efficacy of Macrocarpal K.

Quantitative Comparison of Antibacterial Activity
The antibacterial efficacy of an agent is quantitatively assessed by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the substance that prevents visible
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growth of a bacterium. The table below summarizes the MIC values of various Macrocarpals

and the comparator antibiotics against key Gram-positive bacterial strains.

Compound Test Organism MIC (µg/mL)

Macrocarpal A
Staphylococcus aureus

FDA209P
0.4

Bacillus subtilis PCI219 < 0.2

Macrocarpal B Staphylococcus aureus 1.56

Micrococcus luteus ATCC9341 6.25

Macrocarpal C Staphylococcus aureus 3.13

Micrococcus luteus ATCC9341 1.56

Macrocarpal D Staphylococcus aureus 1.56

Micrococcus luteus ATCC9341 1.56

Macrocarpal E Staphylococcus aureus 0.78

Micrococcus luteus ATCC9341 3.13

Macrocarpal F Staphylococcus aureus 1.56

Micrococcus luteus ATCC9341 6.25

Macrocarpal G Staphylococcus aureus 3.13

Micrococcus luteus ATCC9341 0.78

Vancomycin
Staphylococcus aureus

FDA209P
1.5[1]

Bacillus subtilis 0.3 - 4.0[2][3][4][5]

Ciprofloxacin
Staphylococcus aureus

(MRSA)
0.25 - 0.5

Bacillus subtilis >4
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Mechanism of Action
While the precise molecular targets of Macrocarpal K are yet to be fully elucidated, studies on

related phloroglucinol-diterpene compounds suggest a mechanism of action that primarily

involves the disruption of the bacterial cell membrane.
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Proposed Antibacterial Mechanism of Macrocarpal K
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Workflow for Broth Microdilution MIC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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